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Compound of Interest

Compound Name: Guajadial D

Cat. No.: B15590756

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of Guajadial D and other
related meroterpenoids isolated from the leaves and fruit of Psidium guajava (guava). The data
presented is compiled from various in vitro studies and aims to offer a consolidated resource
for evaluating the therapeutic potential of these natural compounds.

Anticancer Activity: A Quantitative Comparison

Meroterpenoids from Psidium guajava have demonstrated significant cytotoxic effects against a
variety of human cancer cell lines. The half-maximal inhibitory concentration (ICso) values, a
measure of the potency of a substance in inhibiting a specific biological or biochemical
function, are summarized below.
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Compound (L:i.';:]r;cer Cell Cell Type ICso0 (HM) Reference
Guajadial D HCT116 Colon 0.61 [1]
CCRF-CEM Leukemia 16.0 [1]

DU145 Prostate 30.3 [1]

Huh? Liver 44.09 [1]

A549 Lung 36.2 [1]

Guajadial B A549 Lung 0.15 [2]
Huh? Liver 2.93 [2]

Guajadial C SMMC-7721 Liver >40 [3]
Guajadial E HCT116 Colon 4.69

CCRF-CEM Leukemia 12.7

DuU145 Prostate 23.2

Huh? Liver 51.5

Guajadial F SMMC-7721 Liver >40 [3]
Psiguajavadial A HCT116 Colon 2.82

CCRF-CEM Leukemia 2.93

DU145 Prostate 4.79

Huh? Liver 5.35

A549 Lung 6.08

Psiguajavadial B HCT116 Colon 3.16

CCRF-CEM Leukemia 3.38

DuU145 Prostate 5.12

Huh? Liver 5.89

A549 Lung 6.31
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Guajavadial A HL-60 Leukemia 22.28 [3]
A-549 Lung >40 (3]
SMMC-7721 Liver 19.82 [3]
MCF-7 Breast >40 [3]
SwW480 Colon >40 [3]
Guajavadial B HL-60 Leukemia 8.89 [3]
A-549 Lung 15.21 [3]
SMMC-7721 Liver 10.35 [3]
MCF-7 Breast 12.88 [3]
SW480 Colon 11.26 [3]
Guajavadial C HL-60 Leukemia 3.38 [3]
A-549 Lung 4.25 [3]
SMMC-7721 Liver 3.54 [3]
MCE-7 Breast 4.16 [3]
SwW480 Colon 3.98 [3]

Note: The ICso values presented are sourced from different studies. Direct comparison should
be made with caution as experimental conditions may vary.

Antimicrobial Activity

Several meroterpenoids from P. guajava also exhibit antimicrobial properties. The minimum
inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will
inhibit the visible growth of a microorganism after overnight incubation.
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Compound Microorganism MIC (pg/mL) Reference
Merochlorin G Bacillus subtilis 1 [4]
Kocuria rhizophila 2 [4]
Staphylococcus

pny 5 4]
aureus
Merochlorin H Bacillus subtilis 16 [4]
Kocuria rhizophila 32 [4]
Staphylococcus

Pny 32 [4]
aureus

Mechanisms of Action: Signaling Pathways

Guajadial is proposed to exert its anticancer effects through the modulation of key signaling

pathways involved in cancer cell proliferation, survival, and angiogenesis.
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Seed cells in
96-well plate

!

Incubate for 24h
for cell attachment

!

Treat cells with
meroterpenoid dilutions

!

Incubate for 48-72h

Fix cells with cold
trichloroacetic acid (TCA)

Stain with
Sulforhodamine B (SRB)

Wash with 1% acetic acid
to remove unbound dye

Solubilize bound dye
with 10 mM Tris base

Measure absorbance
at 510-570 nm

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Analysis of Guajadial D and Other
Meroterpenoids from Psidium guajava]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590756#comparative-study-of-guajadial-d-and-
other-meroterpenoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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